Cas no 67411-85-2 (5-Methyl-1-chrysenol)

• Product Name: 5-Methyl-1-chrysenol
• CAS No: 67411-85-2
• MF: C₁₉H₁₄O
• MW: 258.313865184784
• CID: 965981
• PubChem ID: 149421
• Update Time: 2025-04-19

5-Methyl-1-chrysenol Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-1-chrysenol
• 5-methylchrysen-1-ol
• 67411-85-2
• DTXSID70217769
• 1-Chrysenol, 5-methyl-

• Inchi： 1S/C19H14O/c1-12-11-13-5-2-3-6-14(13)17-10-9-15-16(19(12)17)7-4-8-18(15)20/h2-11,20H,1H3
• InChI Key： YJUSKPQLBFFCLV-UHFFFAOYSA-N
• SMILES： OC1=CC=CC2=C1C=CC1=C3C=CC=CC3=CC(C)=C12

Computed Properties

• Exact Mass: 258.104
• Monoisotopic Mass: 258.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.25
• Boiling Point: 507.6°C at 760 mmHg
• Flash Point: 243.6°C
• Refractive Index: 1.778